![molecular formula C8H5N3 B3020410 Imidazo[1,5-a]pyridine-7-carbonitrile CAS No. 1427398-09-1](/img/structure/B3020410.png)
Imidazo[1,5-a]pyridine-7-carbonitrile
Overview
Description
Imidazo[1,5-a]pyridine-7-carbonitrile is a significant structural component of a large number of agrochemicals and pharmaceuticals . It has been a subject of intense research for numerous decades due to its unique chemical structure and versatility .
Synthesis Analysis
The synthesis of Imidazo[1,5-a]pyridine-7-carbonitrile has been a subject of intense research for numerous decades . A large number of transformations are now available to conveniently access imidazo[1,5-a]pyridine from readily available starting materials . This includes methods involving cyclocondensation, cycloaddition, oxidative cyclization, and transannulation reactions .Chemical Reactions Analysis
Imidazo[1,5-a]pyridine-7-carbonitrile can be accessed through a variety of transformations from readily available starting materials . These transformations involve cyclocondensation, cycloaddition, oxidative cyclization, and transannulation reactions .Scientific Research Applications
Agrochemicals and Pharmaceuticals
Imidazo[1,5-a]pyridine is a significant structural component found in a wide range of agrochemicals and pharmaceuticals. Researchers have devoted decades to synthesizing this compound, resulting in numerous transformations that allow convenient access from readily available starting materials . Its applications include:
Optoelectronic Devices and Sensors
This class of aromatic heterocycles has great potential in materials science and optoelectronics. Specifically:
- Fluorescent Materials : Imidazo[1,5-a]pyridine derivatives are luminescent and versatile, making them suitable for optoelectronic devices, such as organic light-emitting diodes (OLEDs) and sensors .
Bioimaging and Confocal Microscopy
Imidazo[1,5-a]pyridine-based fluorophores find applications in bioimaging:
- Fluorescent Probes : Researchers use these compounds as fluorescent probes for imaging biological structures and processes. Their emission properties make them valuable tools for visualizing cellular components and interactions .
Coordination Chemistry and Metallic Ion Chelation
Imidazo[1,5-a]pyridines serve as versatile ligands for coordination complexes:
Future Directions
Imidazo[1,5-a]pyridine-7-carbonitrile has great potential in several research areas, from materials science to the pharmaceutical field . In recent years, many promising innovations have been reported in different technological applications, such as optoelectronic devices, sensors, anti-cancer drugs, and emitters for confocal microscopy and imaging . This suggests that there will be continued interest and research into this compound in the future.
Mechanism of Action
Target of Action
Imidazo[1,5-a]pyridine-7-carbonitrile is a significant structural component of a large number of agrochemicals and pharmaceuticals . .
Mode of Action
Imidazo[1,5-a]pyridine derivatives have been noted for their unique chemical structure and versatility, optical behaviors, and biological properties .
Biochemical Pathways
Imidazo[1,5-a]pyridine is a significant structural component of a large number of agrochemicals and pharmaceuticals, suggesting it may interact with a variety of biochemical pathways .
properties
IUPAC Name |
imidazo[1,5-a]pyridine-7-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5N3/c9-4-7-1-2-11-6-10-5-8(11)3-7/h1-3,5-6H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RXEVZCMZMANIRM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C=NC=C2C=C1C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
143.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1427398-09-1 |
Source
|
| Record name | imidazo[1,5-a]pyridine-7-carbonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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